Cas no 923177-08-6 (1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID)

923177-08-6 structure
Product Name:1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID
CAS No:923177-08-6
Molecular Formula:C11H19NO3
Molecular Weight:213.27346
MDL:MFCD08445142
CID:844564
PubChem ID:16228559
1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID Properties
Names and Identifiers
-
- 1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID
- 1-(2,2-Dimethylpropanoyl)-3-piperidinecarboxylic acid
- Z85893772
- 1-Pivaloylpiperidine-3-carboxylicacid
- LS-06127
- MFCD08445142
- 1-Pivaloylpiperidine-3-carboxylic acid
- 923177-08-6
- SCHEMBL11922963
- CS-0251613
- EN300-55370
- AKOS017258567
- AKOS000130744
- J-502888
- STL261793
- 3-piperidinecarboxylic acid, 1-(2,2-dimethyl-1-oxopropyl)-
- G36899
- ALBB-018685
-
- MDL: MFCD08445142
- InChIKey: UPRYOSPWSCDFEL-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H19NO3/c1-11(2,3)10(15)12-6-4-5-8(7-12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
- SMILES: CC(C)(C)C(=O)N1CCCC(C1)C(=O)O
Computed Properties
- Exact Mass: 213.13649347g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 213.13649347g/mol
- Heavy Atom Count: 15
- Complexity: 268
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Boiling Point: 383.5±35.0 °C at 760 mmHg
- Melting Point: 179-181 °C
- Flash Point: 138.5±22.3 °C
- Color/Form: NA
- Density: 1.1±0.1 g/cm3
1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00GRV0-100mg |
1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID |
923177-08-6 | 95% | 100mg |
$134.00 | 2025-02-27 | |
A2B Chem LLC | AH81804-50mg |
1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid |
923177-08-6 | 95% | 50mg |
$80.00 | 2024-07-18 | |
Aaron | AR00GS3C-100mg |
1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid |
923177-08-6 | 95% | 100mg |
$116.00 | 2025-01-24 | |
abcr | AB384251-500 mg |
1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid |
923177-08-6 | 500MG |
€195.40 | |||
Chemenu | CM315246-5g |
1-Pivaloylpiperidine-3-carboxylic acid |
923177-08-6 | 95% | 5g |
$497 | ||
Crysdot LLC | CD11012999-5g |
1-Pivaloylpiperidine-3-carboxylic acid |
923177-08-6 | 95+% | 5g |
$527 | 2024-07-19 | |
Enamine | EN300-55370-0.05g |
1-(2,2-dimethylpropanoyl)piperidine-3-carboxylic acid |
923177-08-6 | 98% | 0.05g |
$64.0 | ||
TRC | D591648-25mg |
1-(2,2-dimethylpropanoyl)piperidine-3-carboxylic Acid |
923177-08-6 | 25mg |
$ 50.00 | 2022-06-05 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTJ592-100mg |
3-Piperidinecarboxylic acid, 1-(2,2-dimethyl-1-oxopropyl)-1-(2,2-dimethylpropanoyl)piperidine-3-carboxylic acid |
923177-08-6 | 95% | 100mg |
¥598.0 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1322283-100mg |
1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid |
923177-08-6 | 95+% | 100mg |
¥684.00 |
1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID Related Literature
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Chengpeng Wang Chem. Commun., 2022,58, 4615-4618
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Huie Zhu,Shunsuke Yamamoto,Jun Matsui,Tokuji Miyashita,Masaya Mitsuishi RSC Adv., 2016,6, 32007-32012
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Yane-Shih Wang,Bo Wu,Zhiyong Wang,Ying Huang,Wei Wan,William K. Russell,Pei-Jing Pai,Yin N. Moe,David H. Russell,Wenshe R. Liu Mol. BioSyst., 2010,6, 1557-1560
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I. Dierking,M. Heberle,M. A. Osipov,F. Giesselmann Soft Matter, 2017,13, 4636-4643
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Shintaro Ida,Kazuhiko Araki,Ugur Unal,Kazuyoshi Izawa,Ozge Altuntasoglu,Chikako Ogata,Yasumichi Matsumoto Chem. Commun., 2006, 3619-3621
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8. Back cover
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Ying Wen,Fangjun Huo,Junping Wang,Caixia Yin J. Mater. Chem. B, 2019,7, 6855-6860
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Srabanti Ghosh,Prabal Chakraborty,Adrita Chakrabarti,Manosij Ghosh,Amit Mandal,Partha Saha,Anita Mukherjee,Somobrata Acharya RSC Adv., 2016,6, 6631-6642
Recommended suppliers
Amadis Chemical Company Limited
(CAS:923177-08-6)1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID

Purity:99%/99%/99%
Quantity:500.0mg/1.0g/5.0g
Price($):429.0/630.0/1827.0